Cas no 2386979-74-2 ([7-(Hydroxymethyl)-10-oxa-4-azatricyclo[5.2.1.0,2,6]decan-1-yl]methanol)

• Product Name: [7-(Hydroxymethyl)-10-oxa-4-azatricyclo[5.2.1.0,2,6]decan-1-yl]methanol
• CAS No: 2386979-74-2
• MF: C₁₀H₁₇NO₃
• MW: 199.246883153915
• CID: 5968793
• PubChem ID: 146049888
• Update Time: 2025-08-05

[7-(Hydroxymethyl)-10-oxa-4-azatricyclo[5.2.1.0,2,6]decan-1-yl]methanol Chemical and Physical Properties

Names and Identifiers

• EN300-6497049
• 2386979-74-2
• [7-(hydroxymethyl)-10-oxa-4-azatricyclo[5.2.1.0,2,6]decan-1-yl]methanol
• [7-(Hydroxymethyl)-10-oxa-4-azatricyclo[5.2.1.0,2,6]decan-1-yl]methanol

• Inchi： 1S/C10H17NO3/c12-5-9-1-2-10(6-13,14-9)8-4-11-3-7(8)9/h7-8,11-13H,1-6H2
• InChI Key： URCYDKLKEWOHCF-UHFFFAOYSA-N
• SMILES： O1C2(CO)CCC1(CO)C1CNCC12

Computed Properties

• Exact Mass: 199.12084340g/mol
• Monoisotopic Mass: 199.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.4
• Topological Polar Surface Area: 61.7Ų

Additional information on [7-(Hydroxymethyl)-10-oxa-4-azatricyclo[5.2.1.0,2,6]decan-1-yl]methanol

Comprehensive Overview of [7-(Hydroxymethyl)-10-oxa-4-azatricyclo[5.2.1.0,2,6]decan-1-yl]methanol (CAS No. 2386979-74-2)

The compound [7-(Hydroxymethyl)-10-oxa-4-azatricyclo[5.2.1.0,2,6]decan-1-yl]methanol (CAS No. 2386979-74-2) is a structurally unique molecule featuring a tricyclic framework with hydroxyl functional groups. Its complex name reflects its intricate heterocyclic architecture, combining oxygen (10-oxa) and nitrogen (4-aza) atoms within a tricyclo[5.2.1.0,2,6]decane backbone. This structure is of significant interest in pharmaceutical and material science research due to its potential as a multifunctional building block for drug design and polymer applications.

Recent studies highlight the growing demand for bioactive scaffolds like this compound, particularly in the development of central nervous system (CNS) therapeutics. Researchers are exploring its utility in modulating neurotransmitter pathways, given its resemblance to bridged bicyclic amines found in neuroactive compounds. The presence of dual hydroxymethyl groups enhances its solubility and derivatization potential, making it a versatile candidate for structure-activity relationship (SAR) studies.

From a synthetic chemistry perspective, the tricyclic core of CAS No. 2386979-74-2 presents intriguing challenges for stereoselective synthesis. Current methodologies often employ ring-closing metathesis or intramolecular cyclization strategies to construct its rigid framework. These synthetic routes are frequently discussed in forums focusing on advanced organic synthesis, where chemists seek optimized protocols for gram-scale production.

In material science, the compound's polar functional groups and three-dimensional geometry have sparked interest for designing high-performance polymers. Its ability to form hydrogen bonds could improve thermal stability in specialty resins, aligning with industry trends toward sustainable materials. This application potential makes it relevant to searches for next-generation polymer additives or crosslinking agents.

Analytical characterization of [7-(Hydroxymethyl)-10-oxa-4-azatricyclo[5.2.1.0,2,6]decan-1-yl]methanol typically involves NMR spectroscopy (particularly ¹³C and ¹H), mass spectrometry, and X-ray crystallography to confirm its stereochemistry. These techniques are crucial for quality control, especially given the compound's potential as a chiral auxiliary in asymmetric synthesis.

Emerging computational chemistry studies utilize this molecule as a test case for molecular dynamics simulations due to its constrained ring system. Such investigations contribute to broader discussions about conformational analysis of polycyclic compounds, a hot topic in computational drug design communities.

The safety profile of CAS No. 2386979-74-2 remains under investigation, with preliminary data suggesting it requires standard laboratory precautions for hydroxyl-containing compounds. Researchers frequently search for handling guidelines and compatibility data with common reagents, underscoring the need for comprehensive technical documentation.

Patent literature reveals increasing protection of derivatives based on this tricyclic alcohol structure, particularly in applications related to biodegradable materials and controlled-release formulations. This IP activity correlates with rising search volumes for green chemistry intermediates and drug delivery systems.

Supply chain considerations for this specialty chemical often involve questions about custom synthesis options and scalability, reflecting industry needs for reliable sources of structurally complex intermediates. These practical aspects are frequently addressed in fine chemical supplier databases and technical bulletins.

Future research directions may explore the compound's potential in catalysis (as a ligand precursor) or supramolecular chemistry (as a hydrogen-bond donor). Such applications would leverage its unique three-dimensional topology, a property increasingly valued in molecular recognition studies.